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Compound of Interest

Compound Name: Indan-5-carbaldehyde

Cat. No.: B1583184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,

synthesis, and reactivity of Indan-5-carbaldehyde (CAS No: 30084-91-4). The information is

intended for use by researchers, scientists, and professionals in the field of drug development

and chemical synthesis.

Core Chemical and Physical Properties
Indan-5-carbaldehyde, also known as 2,3-dihydro-1H-indene-5-carbaldehyde or 5-

formylindan, is an aromatic aldehyde featuring an indane bicyclic structure.[1][2][3] It presents

as a colorless to light yellow or colorless oily liquid.[1][4] Its core properties are summarized in

the table below.
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Property Value Source

Molecular Formula C₁₀H₁₀O [1][3][5][6]

Molecular Weight 146.19 g/mol [1][2][3][6][7]

Melting Point 255-257 °C [1][4]

Boiling Point 262.3 °C at 760 mmHg[5]

146.0-147.5 °C at 29 Torr[1][4]

Density
1.122 g/cm³

(Predicted/Calculated)
[1][5]

Flash Point 139.7 °C [5]

Refractive Index 1.61 [5]

Vapor Pressure 0.011 mmHg at 25 °C [5]

Water Solubility log₁₀WS: -2.79 (Calculated) [7]

Octanol/Water Partition

Coefficient
logPₒ/w: 1.988 (Calculated) [7]

Appearance Colorless to light yellow liquid [1][4]

Storage Temperature 2-8°C, stored under nitrogen [1][4]

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of Indan-5-
carbaldehyde. Key spectral data are outlined below.
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Spectroscopy Data Highlights Source

¹H NMR
Spectra available in CCl₄

solvent.
[8]

IR Spectra

Vapor phase and neat

(capillary cell) spectra are

available.

[2][8][9]

UV-Vis Spectrum
Spectrum available in

Methanol solvent.
[8]

Kovats Retention Index
Standard non-polar: 1320;

Standard polar: 2042.
[2][7]

Chemical Reactivity and Synthesis
Indan-5-carbaldehyde's reactivity is primarily dictated by the aldehyde functional group

attached to the indane scaffold.

Key Reactions:

Oxidation: The aldehyde group can be oxidized to form indan-5-carboxylic acid using strong

oxidizing agents like potassium permanganate.[10]

Reduction: The aldehyde can be reduced to the corresponding alcohol, indan-5-methanol,

using reducing agents such as sodium borohydride or lithium aluminum hydride.[10]
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Caption: Key chemical transformations of Indan-5-carbaldehyde.

Synthesis Methods:

Indan-5-carbaldehyde can be synthesized via several routes:

Vilsmeier-Haack Reaction: This method involves the formylation of indane at the 5th position

using N,N-dimethylformamide (DMF) and phosphorus oxychloride.[10]

Oxidation of Indan-5-methanol: The oxidation of the corresponding primary alcohol, indan-5-

methanol, using oxidizing agents like pyridinium chlorochromate (PCC) or manganese

dioxide yields the aldehyde.[10]

Formylation of Indane: A common laboratory-scale synthesis involves the reaction of indane

with a formylating agent in the presence of a Lewis acid.

The following protocol is based on the reaction of indane with 1,1-dichlorodimethyl ether in the

presence of tin tetrachloride.[4]

Materials:
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Indane (15 g, 127 mmol)

Anhydrous Dichloromethane (DCM, 150 mL)

Tin Tetrachloride (SnCl₄, 50 g, 190 mmol, 1.5 equiv.)

1,1-Dichlorodimethyl ether (11.6 g, 127 mmol)

Ice water

Ether

5% aqueous HCl

Saturated saline solution

Procedure:

Dissolve indane in anhydrous DCM under a nitrogen atmosphere.

Cool the solution to -30 °C.

Add tin tetrachloride to the cooled solution all at once.

Slowly add 1,1-dichlorodimethyl ether dropwise.

After 20 minutes of reaction, remove the cooling bath and allow the mixture to warm to room

temperature.

Cool the reaction mixture to 0 °C and quench the reaction by adding 100 mL of ice water.

Extract the mixture with ether (2 x 250 mL).

Wash each extract sequentially with water (2 x 100 mL), 5% aqueous HCl (50 mL), and

saturated saline (2 x 100 mL).

Combine the organic phases for further purification (e.g., drying and solvent evaporation).
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Synthesis Workflow for Indan-5-carbaldehyde
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Caption: Experimental workflow for the synthesis of Indan-5-carbaldehyde.
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Safety and Handling
Indan-5-carbaldehyde is associated with several hazards and requires careful handling.

Hazard Identification:[2]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Other Hazards: May form explosive peroxides; it is also a lachrymator (substance that

causes tears).[11]

Precautionary Measures and Handling:

Engineering Controls: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood.[11] Use explosion-proof electrical and ventilating equipment.[11]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[11]

Handling: Avoid breathing vapors or mists. Wash skin thoroughly after handling.[11] Keep

away from heat, sparks, open flames, and hot surfaces.[11] Ground/bond container and

receiving equipment to prevent static discharge.[11]

Storage: Store in a cool, dry, and well-ventilated place.[11] Keep the container tightly closed.

It is recommended to store under an inert atmosphere.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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